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Compound of Interest

Compound Name: Methyl 4-(2-hydroxyethyl)benzoate

Cat. No.: B1317693

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical reagents is paramount. This document provides immediate and essential
safety protocols, operational plans, and disposal guidance for Methyl 4-(2-
hydroxyethyl)benzoate, ensuring the well-being of laboratory personnel and the integrity of
research.

Chemical Identifier:
e CAS Number: 46190-45-8
e Molecular Formula: C10H120s3

» Synonyms: Benzoic acid, 4-(2-hydroxyethyl)-, methyl ester

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 4-(2-hydroxyethyl)benzoate is classified as harmful if swallowed. Adherence to the
following PPE guidelines is mandatory to minimize exposure risk.
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PPE Category

Item

Specification

Eye Protection

Safety Glasses or Goggles

Must be worn at all times in the
laboratory. Use chemical
safety goggles for complete
seal when splash hazards

exist.

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended. Inspect
gloves for integrity before each

use.

Body Protection

Laboratory Coat

A standard laboratory coat
should be worn to protect
against skin contact. For larger
quantities, a chemical-resistant

apron may be appropriate.

Respiratory Protection

Not generally required

Use in a well-ventilated area. If
dusts or aerosols may be
generated, a NIOSH-approved

respirator is recommended.

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route

First Aid Protocol

If Swallowed

Immediately call a POISON CENTER or doctor.
[1] Rinse mouth. Do NOT induce vomiting.[1]

In Case of Skin Contact

Take off immediately all contaminated clothing.
[1] Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.[1]

In Case of Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

If Inhaled

Remove person to fresh air and keep
comfortable for breathing.[1] Get medical

advice/attention if you feel unwell.[1]

Safe Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and maintain

chemical integrity.

Handling:

Storage:

Wash hands thoroughly after handling.[2]

Avoid contact with skin, eyes, and clothing.[1]

Use only in a well-ventilated area, preferably in a chemical fume hood.[2]
Keep away from heat, sparks, and open flames.[1]

Do not eat, drink, or smoke when using this product.[2]

o Keep container tightly closed in a dry, cool, and well-ventilated place.
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o Store locked up.[1]
¢ Incompatible materials to avoid are strong oxidizing agents.

Disposal Plan

Proper disposal of Methyl 4-(2-hydroxyethyl)benzoate and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Disposal:

» Dispose of contents and container in accordance with local, regional, and national
regulations.

e Unused Methyl 4-(2-hydroxyethyl)benzoate should be treated as chemical waste.
¢ Do not dispose of down the drain.
Contaminated PPE:

o Contaminated gloves and other disposable PPE should be collected in a designated waste
container for hazardous materials.

» Non-disposable PPE should be decontaminated according to standard laboratory
procedures.

Experimental Workflow

The following diagram outlines the standard workflow for the safe handling of Methyl 4-(2-
hydroxyethyl)benzoate from receipt to disposal, minimizing the risk of exposure and
contamination.
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Safe Handling Workflow for Methyl 4-(2-hydroxyethyl)benzoate
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Caption: Workflow for the safe handling of Methyl 4-(2-hydroxyethyl)benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-methyl-4-2-hydroxyethyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1317693?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/B0074_EU_6N.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F765023.pdf
https://www.benchchem.com/product/b1317693#personal-protective-equipment-for-handling-methyl-4-2-hydroxyethyl-benzoate
https://www.benchchem.com/product/b1317693#personal-protective-equipment-for-handling-methyl-4-2-hydroxyethyl-benzoate
https://www.benchchem.com/product/b1317693#personal-protective-equipment-for-handling-methyl-4-2-hydroxyethyl-benzoate
https://www.benchchem.com/product/b1317693#personal-protective-equipment-for-handling-methyl-4-2-hydroxyethyl-benzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1317693?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

